Cas no 126790-02-1 (1,2-Dithiin, 3-ethyl-3,6-dihydro-)
126790-02-1 structure
Product Name:1,2-Dithiin, 3-ethyl-3,6-dihydro-
CAS No:126790-02-1
MF:C6H10S2
MW:146.273599147797
CID:1224553
PubChem ID:6430024
Update Time:2025-04-20
1,2-Dithiin, 3-ethyl-3,6-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Dithiin, 3-ethyl-3,6-dihydro-
- 3-ethyl-3,6-dihydrodithiine
- 126790-02-1
- QRXGPSRNGFYLIU-UHFFFAOYSA-N
- DTXSID10423948
- 3-Ethyl-1,2-dithi-4-ene
-
- Inchi： 1S/C6H10S2/c1-2-6-4-3-5-7-8-6/h3-4,6H,2,5H2,1H3
- InChI Key： QRXGPSRNGFYLIU-UHFFFAOYSA-N
- SMILES： S1C(C=CCS1)CC
Computed Properties
- Exact Mass: 146.0225
- Monoisotopic Mass: 146.02239267g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 88.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- PSA: 0
1,2-Dithiin, 3-ethyl-3,6-dihydro- Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
126790-02-1 (1,2-Dithiin, 3-ethyl-3,6-dihydro-) Related Products
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